ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: ethyl 2-[[2-(3-chloro-2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21ClN2O5S/c1-4-27-19(24)14-8-5-6-10-16(14)21-18(23)12-22(28(3,25)26)17-11-7-9-15(20)13(17)2/h5-11H,4,12H2,1-3H3,(H,21,23)
• InChI Key: IJFKTCHZQFNSBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN(C2=C(C(=CC=C2)Cl)C)S(=O)(=O)C
• Molecular Formula: C19H21ClN2O5S
• Molecular Weight: 424.9 g/mol

Description

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. This drug has been extensively studied for its therapeutic potential in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation, pain, and fever. By inhibiting COX-2, ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate reduces inflammation, pain, and fever. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has also been shown to have antiangiogenic properties by inhibiting the growth of new blood vessels, which are essential for the growth and spread of cancer cells.
Biochemical and Physiological Effects
ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are responsible for inflammation, pain, and fever. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has also been shown to reduce the production of vascular endothelial growth factor (VEGF), which is essential for the growth of new blood vessels. By reducing the production of VEGF, ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate inhibits the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several advantages for lab experiments. It is readily available and easy to synthesize. It is also relatively inexpensive compared to other drugs. However, ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has some limitations for lab experiments. It has a short half-life, which makes it difficult to maintain a steady concentration in the body. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate also has a narrow therapeutic window, which means that it can be toxic at high doses.

Future Directions

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several potential future directions. It can be studied for its potential in treating other diseases, including Alzheimer's disease and cardiovascular diseases. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate can also be studied for its potential in combination therapy with other drugs. Finally, ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate can be studied for its potential in personalized medicine, where the drug can be tailored to individual patients based on their genetic makeup.
Conclusion
In conclusion, ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is a nonsteroidal anti-inflammatory drug that has been extensively studied for its therapeutic potential in various diseases. It works by inhibiting the activity of COX-2, which reduces inflammation, pain, and fever. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has also been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several advantages for lab experiments, but it also has some limitations. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several potential future directions, including personalized medicine and combination therapy with other drugs.

Synthesis Methods

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is synthesized by reacting 4-(methylsulfonyl)benzenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(3-chloro-2-methylphenyl)glycine ethyl ester to form the corresponding amide. Finally, the amide is cyclized to form ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate.

Scientific Research Applications

Ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been extensively studied for its therapeutic potential in various diseases. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. ethyl 2-{[N-(3-chloro-2-methylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has also been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has been studied for its potential in treating various types of cancer, including breast cancer, colon cancer, and lung cancer.